Cas no 1393555-56-0 ([4-Iodo-6-(trifluoromethyl)pyridin-2-YL]acetic acid)

• Product Name: [4-Iodo-6-(trifluoromethyl)pyridin-2-YL]acetic acid
• CAS No: 1393555-56-0
• MF: C₈H₅F₃INO₂
• MW: 331.03048491478
• CID: 4907822
• Update Time: 2025-05-24

[4-Iodo-6-(trifluoromethyl)pyridin-2-YL]acetic acid Chemical and Physical Properties

Names and Identifiers

• AB81654
• 4-Iodo-2-(trifluoromethyl)pyridine-6-acetic acid
• [4-IODO-6-(TRIFLUOROMETHYL)PYRIDIN-2-YL]ACETIC ACID
• [4-Iodo-6-(trifluoromethyl)pyridin-2-YL]acetic acid

• Inchi： 1S/C8H5F3INO2/c9-8(10,11)6-2-4(12)1-5(13-6)3-7(14)15/h1-2H,3H2,(H,14,15)
• InChI Key： CDJBQEDNDVLJGU-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)(F)F)N=C(C=1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2

Additional information on [4-Iodo-6-(trifluoromethyl)pyridin-2-YL]acetic acid

Introduction to [4-Iodo-6-(trifluoromethyl)pyridin-2-yl]acetic acid (CAS No. 1393555-56-0)

[4-Iodo-6-(trifluoromethyl)pyridin-2-yl]acetic acid (CAS No. 1393555-56-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of [4-Iodo-6-(trifluoromethyl)pyridin-2-yl]acetic acid consists of a pyridine ring substituted with an iodo group at the 4-position and a trifluoromethyl group at the 6-position, with an acetic acid moiety attached to the 2-position. The presence of these functional groups imparts specific chemical and biological properties that make this compound a valuable building block in drug discovery and development.

Recent studies have highlighted the potential of [4-Iodo-6-(trifluoromethyl)pyridin-2-yl]acetic acid in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The iodo and trifluoromethyl substituents contribute to the compound's ability to modulate serotonin levels effectively, making it a promising candidate for further optimization.

In addition to its role in SSRI synthesis, [4-Iodo-6-(trifluoromethyl)pyridin-2-yl]acetic acid has also been explored for its potential in cancer research. Studies have shown that this compound can inhibit specific enzymes involved in cancer cell proliferation, such as kinases and proteases. The unique combination of functional groups provides a scaffold for designing more potent and selective inhibitors, which could lead to the development of new anticancer drugs.

The pharmacological properties of [4-Iodo-6-(trifluoromethyl)pyridin-2-yl]acetic acid have been extensively studied using both in vitro and in vivo models. In vitro assays have demonstrated its ability to bind to specific protein targets with high affinity, while in vivo studies have shown promising results in animal models of various diseases. These findings underscore the compound's potential as a lead molecule for further drug development.

Synthesis of [4-Iodo-6-(trifluoromethyl)pyridin-2-yl]acetic acid typically involves multi-step reactions, including halogenation, substitution, and esterification processes. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for research and industrial applications. For instance, the use of transition-metal-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product.

The safety profile of [4-Iodo-6-(trifluoromethyl)pyridin-2-yl]acetic acid is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further clinical evaluation. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, [4-Iodo-6-(trifluoromethyl)pyridin-2-yl]acetic acid (CAS No. 1393555-56-0) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it a valuable tool for developing novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.